Cas no 2171234-92-5 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

• Product Name: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• CAS No: 2171234-92-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6587639
• PubChem ID: 165572516
• Update Time: 2025-07-17

(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• 2171234-92-5
• (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid
• EN300-1578572

• Inchi： 1S/C26H32N2O5/c1-4-9-22(25(30)31)27-24(29)14-23(16(2)3)28-26(32)33-15-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,16,21-23H,4,9,14-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t22-,23-/m1/s1
• InChI Key： GHLSKSROBLLUTL-DHIUTWEWSA-N
• SMILES： O(C(N[C@H](CC(N[C@@H](C(=O)O)CCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Comprehensive Overview of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS No. 2171234-92-5)

In the realm of peptide synthesis and pharmaceutical research, (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS No. 2171234-92-5) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structural features, including the Fmoc group and chiral centers, make it indispensable for researchers aiming to develop novel therapeutics and biomaterials. With the growing interest in peptide-based drugs and personalized medicine, understanding this compound's properties and applications is more relevant than ever.

The Fmoc-protected amino acid moiety in this compound ensures efficient deprotection during peptide synthesis, a feature highly sought after in modern drug discovery pipelines. Recent advancements in AI-driven molecular design have further highlighted the importance of such derivatives, as they enable rapid prototyping of peptide sequences. Researchers frequently search for "Fmoc amino acid applications" or "CAS 2171234-92-5 solubility," reflecting the compound's technical significance. Its compatibility with automated synthesizers and green chemistry principles also aligns with the industry's shift toward sustainable pharmaceutical manufacturing.

From a structural perspective, the compound's chiral purity (denoted by the (2R) and (3R) configurations) is crucial for achieving desired biological activity. This specificity is particularly relevant in the context of G-protein-coupled receptor (GPCR) targeting, a hot topic in oncology and metabolic disorder research. Analytical techniques like HPLC and mass spectrometry are routinely employed to validate its purity, addressing common user queries such as "how to characterize Fmoc-amino acids."

The compound's stability under standard storage conditions (−20°C, desiccated) makes it a reliable choice for long-term research projects. Notably, its role extends beyond traditional peptide synthesis; it is increasingly used in bioconjugation strategies for antibody-drug conjugates (ADCs) and diagnostic probes. These applications resonate with trending searches like "next-generation biotherapeutics" and "precision medicine tools."

In summary, (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid represents a nexus of innovation in peptide chemistry and biopharmaceutical development. Its versatility and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial applications alike.